3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propan-1-amine

• IUPAC Name: 3-[1-[(3,3-dimethylcyclobutyl)methyl]pyrazol-4-yl]propan-1-amine
• InChI: InChI=1S/C13H23N3/c1-13(2)6-12(7-13)10-16-9-11(8-15-16)4-3-5-14/h8-9,12H,3-7,10,14H2,1-2H3
• InChI Key: SJQAPVXROKEIGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)CN2C=C(C=N2)CCCN)C
• Molecular Formula: C13H23N3
• Molecular Weight: 221.34 g/mol

Description

The compound “3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propan-1-amine” is a chemical compound with a complex structure. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, attached to a propan-1-amine group. The pyrazole ring is further substituted with a 3,3-dimethylcyclobutyl group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a 3,3-dimethylcyclobutyl group, which is a cyclobutyl ring with two methyl groups attached to the same carbon. The exact spatial arrangement of these groups would depend on the specific synthesis method used.

Scientific Research Applications

Pharmaceutical Testing

3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propan-1-amine: . Its precise molecular structure allows for accurate calibration and validation of analytical methods in drug development. This ensures that new pharmaceuticals are effective and safe for human use.

Molecular Research

. Researchers can explore its binding affinity with various enzymes or receptors, which is crucial for drug design.

Agriculture

. Its structural features may be useful in creating compounds that can act as growth promoters or pesticides, contributing to enhanced crop yields and protection.

Materials Science

. Its robustness and stability under various conditions make it a valuable asset in developing advanced materials with specific desired properties.

Environmental Science

. Understanding its breakdown products and their reactivity can inform the environmental impact of similar compounds.

Biochemistry

. Its interaction with biological molecules can shed light on the mechanisms of cellular processes, which is fundamental to the field of biochemistry.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the search results. As with any chemical compound, appropriate safety precautions should be taken when handling it. This includes using personal protective equipment and working in a well-ventilated area.